Cas no 898656-05-8 (N-benzyl-3,4-diethoxybenzene-1-sulfonamide)

• Product Name: N-benzyl-3,4-diethoxybenzene-1-sulfonamide
• CAS No: 898656-05-8
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 6479602
• Update Time: 2025-06-11

N-benzyl-3,4-diethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3,4-diethoxybenzene-1-sulfonamide
• N-benzyl-3,4-diethoxybenzenesulfonamide
• Benzenesulfonamide, 3,4-diethoxy-N-(phenylmethyl)-

• Inchi： 1S/C17H21NO4S/c1-3-21-16-11-10-15(12-17(16)22-4-2)23(19,20)18-13-14-8-6-5-7-9-14/h5-12,18H,3-4,13H2,1-2H3
• InChI Key： HLNKFQQMXRIAEU-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=C(OCC)C(OCC)=C1

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 488.0±55.0 °C(Predicted)
• pka: 11.58±0.50(Predicted)

Additional information on N-benzyl-3,4-diethoxybenzene-1-sulfonamide

Comprehensive Overview of N-benzyl-3,4-diethoxybenzene-1-sulfonamide (CAS No. 898656-05-8)

N-benzyl-3,4-diethoxybenzene-1-sulfonamide (CAS No. 898656-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by its benzyl and diethoxybenzene moieties, is often explored for its role in drug discovery, material science, and agrochemical development. Researchers are particularly interested in its sulfonamide functional group, which is known for its versatility in forming hydrogen bonds and enhancing molecular interactions.

In recent years, the demand for sulfonamide-based compounds like N-benzyl-3,4-diethoxybenzene-1-sulfonamide has surged, driven by their applications in designing enzyme inhibitors and antimicrobial agents. The compound’s diethoxybenzene structure contributes to its lipophilicity, making it a candidate for improving drug bioavailability—a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, computational studies on this compound have also increased, as scientists leverage machine learning to predict its binding affinities and optimize its properties.

The synthesis of N-benzyl-3,4-diethoxybenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and benzylation processes. Its CAS No. 898656-05-8 serves as a unique identifier in chemical databases, ensuring accurate tracking in global research. Environmental and safety studies on this compound are limited, but its structural analogs suggest low toxicity profiles, aligning with the growing emphasis on green chemistry and sustainable practices in the industry.

From an industrial perspective, N-benzyl-3,4-diethoxybenzene-1-sulfonamide is often discussed in forums focusing on high-value fine chemicals and custom synthesis. Its potential as an intermediate in creating bioactive molecules has led to partnerships between academic institutions and pharmaceutical companies. Additionally, its benzyl-protected sulfonamide feature makes it a subject of interest in peptide chemistry and prodrug design.

As the scientific community continues to explore sulfonamide derivatives, questions about the solubility, stability, and scalability of N-benzyl-3,4-diethoxybenzene-1-sulfonamide remain prevalent in search queries. Addressing these concerns requires collaborative efforts between chemists and engineers to refine synthetic routes and characterize its physicochemical properties thoroughly. Future research may also investigate its role in catalysis or nanomaterial functionalization, expanding its utility beyond traditional applications.

In summary, N-benzyl-3,4-diethoxybenzene-1-sulfonamide (CAS No. 898656-05-8) represents a promising compound at the intersection of medicinal chemistry and industrial innovation. Its relevance to drug development, coupled with emerging trends like computational chemistry and sustainability, ensures its continued prominence in scientific discourse. For researchers and manufacturers alike, understanding this compound’s potential is key to unlocking new opportunities in the ever-evolving chemical landscape.